4-Benzyloxy-2-fluorobenzyl alcohol

• CAS RN: 504414-33-9
• Molecular Formula: C14H13FO2
• Molecular Weight: 232.25 g/mol
• IUPAC Name: (2-fluoro-4-phenylmethoxyphenyl)methanol
• InChI: InChI=1S/C14H13FO2/c15-14-8-13(7-6-12(14)9-16)17-10-11-4-2-1-3-5-11/h1-8,16H,9-10H2
• InChI Key: UKYCFJCEJIGXLV-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC2=CC(=C(C=C2)CO)F

Description

4-Benzyloxy-2-fluorobenzyl alcohol is a useful research compound. Its molecular formula is C14H13FO2 and its molecular weight is 232.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-benzyloxy-2-fluoro benzaldehyde (Compound 8, 16 g, 69.6 mmol) in methanol (100 mL) and dichloromethane (100 mL) was treated with sodium borohydride (5.26 g, 139 mmol). After 2 h at ambient temperature, the volatiles were evaporated in vacuo, the residue was diluted with water and dilute aqueous hydrochloric acid and extracted with diethyl ether (×2). The combined organic phase was dried over anhydrous magnesium sulfate, filtered and evaporated in vacuo to afford the title product as a white solid (15 g, 95%).